Cas no 2096340-11-1 (3-Chloro-5-methylsulfonylphenylboronic acid, pinacol ester)

• Product Name: 3-Chloro-5-methylsulfonylphenylboronic acid, pinacol ester
• CAS No: 2096340-11-1
• MF: C₁₃H₁₈BClO₄S
• MW: 316.608622074127
• MDL: MFCD18434457
• CID: 4638231
• Update Time: 2025-10-30

3-Chloro-5-methylsulfonylphenylboronic acid, pinacol ester Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-5-methylsulfonylphenylboronic acid, pinacol ester
• WID34011
• 2-(3-Chloro-5-(methylsulfonyl)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

• MDL： MFCD18434457
• Inchi： 1S/C13H18BClO4S/c1-12(2)13(3,4)19-14(18-12)9-6-10(15)8-11(7-9)20(5,16)17/h6-8H,1-5H3
• InChI Key： AUETUVRRZNVIMV-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(B2OC(C)(C)C(C)(C)O2)C=1)S(C)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 455
• Topological Polar Surface Area: 61

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on 3-Chloro-5-methylsulfonylphenylboronic acid, pinacol ester

3-Chloro-5-methylsulfonylphenylboronic acid, pinacol ester (CAS No. 2096340-11-1)

The compound 3-Chloro-5-methylsulfonylphenylboronic acid, pinacol ester (CAS No. 2096340-11-1) is a highly specialized intermediate used in organic synthesis, particularly in the field of medicinal chemistry and materials science. This compound is a derivative of phenylboronic acid, modified with a methylsulfonyl group at the 5-position and a chlorine substituent at the 3-position. The pinacol ester functional group further enhances its reactivity and stability, making it an ideal candidate for various cross-coupling reactions.

Recent advancements in organometallic chemistry have highlighted the importance of boronic acids as key intermediates in Suzuki-Miyaura coupling reactions. The pinacol ester form of this compound is particularly advantageous due to its high stability under mild reaction conditions and its compatibility with a wide range of coupling partners. This makes it a versatile building block for constructing complex aromatic systems, which are critical in drug discovery and material synthesis.

The methylsulfonyl group attached to the phenyl ring introduces electron-withdrawing effects, which can modulate the electronic properties of the molecule. This feature is exploited in designing bioactive compounds with specific pharmacokinetic profiles. For instance, studies have shown that such modifications can enhance the solubility and bioavailability of drug candidates, making them more effective in therapeutic applications.

In terms of synthesis, 3-Chloro-5-methylsulfonylphenylboronic acid, pinacol ester is typically prepared via multi-step processes involving nucleophilic aromatic substitution and boronate esterification. The chlorine substituent at the 3-position plays a crucial role in directing the incoming nucleophile during substitution reactions, ensuring high regioselectivity. This level of control over the reaction pathway is essential for producing enantiomerically pure compounds, which are often required in pharmaceutical research.

Recent research has also explored the use of this compound in constructing heterocyclic frameworks. By employing transition metal catalysts, such as palladium complexes, chemists have successfully incorporated this boronic acid into diverse ring systems. These efforts have led to the discovery of novel scaffolds with potential applications in treating diseases such as cancer and neurodegenerative disorders.

Furthermore, the pinacol ester functionality has been shown to facilitate ligand exchange reactions under thermal or photochemical conditions. This property opens new avenues for dynamic covalent chemistry, where reversible bond formation can be used to study molecular recognition and self-assembly processes.

In conclusion, 3-Chloro-5-methylsulfonylphenylboronic acid, pinacol ester (CAS No. 2096340-11-1) stands out as a valuable tool in modern organic synthesis. Its unique combination of functional groups and reactivity makes it indispensable for advancing both academic research and industrial applications. As ongoing studies continue to uncover new reaction pathways and applications, this compound will undoubtedly remain at the forefront of chemical innovation.